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Compound of Interest

Compound Name: Oleic diethanolamide

Cat. No.: B148201

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the available cytotoxicity data for Oleic
Diethanolamide and Diethanolamine Oleate. A critical knowledge gap exists in the scientific
literature, with a notable absence of direct comparative in vitro cytotoxicity studies for these two
compounds. This document summarizes the existing toxicological findings and presents
detailed experimental protocols to enable researchers to conduct their own comparative
assessments.

Executive Summary

Oleic Diethanolamide and Diethanolamine Oleate are structurally related compounds used in
various industrial and cosmetic applications. While both are derived from oleic acid and
diethanolamine, their chemical linkage—an amide in the former and an ionic salt in the latter—
suggests potential differences in their physicochemical properties and biological interactions.
Toxicological data is sparse and non-comparative, with most available information on Oleic
Diethanolamide stemming from in vivo dermal irritation studies, and even less data available
for Diethanolamine Oleate. This guide aims to collate the available information and provide the
necessary tools for a direct, quantitative comparison of their cytotoxic effects.

Comparative Cytotoxicity Data

Directly comparable in vitro cytotoxicity data (e.g., IC50 values from the same study) for Oleic
Diethanolamide and Diethanolamine Oleate are not available in the published literature. The
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following table summarizes the existing, non-comparative toxicological information.

Oleic Diethanolamide

Feature . Diethanolamine Oleate
(Oleamide DEA)
N,N-bis(2-
hydroxyethyl)oleamide, Oleic Diethanolammonium oleate,
Synonyms e . . L .
acid diethanolamine Oleic acid diethanolamine salt
condensate
CAS Number 93-83-4 13961-86-9
Chemical Structure Amide Salt

Reported Cytotoxicity

Considered a skin and eye
irritant.[1] Dermal application in
rodents was associated with
epidermal and sebaceous
gland hyperplasia,
hyperkeratosis, and
inflammation.[2] No evidence
of carcinogenic activity in 2-
year dermal studies in rats and

mice.[3]

Showed cytotoxic action on
Ehrlich exudative carcinoma in
mice, though less potent than
Tween 80.[3]

Quantitative Data

No specific in vitro IC50 values
were identified in the reviewed

literature.

No specific in vitro IC50 values
were identified in the reviewed

literature.

Note: The absence of standardized, comparative data makes it impossible to definitively

conclude which compound is more cytotoxic in vitro. The provided information is for contextual

purposes only and highlights the need for direct comparative studies.

Postulated Mechanism of Cytotoxicity: Membrane

Disruption

For many surfactants, the primary mechanism of cytotoxicity is the disruption of the cell

membrane's integrity. Due to their amphiphilic nature, these molecules can intercalate into the
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lipid bilayer, leading to increased membrane fluidity, pore formation, and eventual loss of
cellular contents. This can trigger a cascade of secondary events, including an influx of Ca2+,
mitochondrial dysfunction, and the activation of apoptotic or necrotic cell death pathways.
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& Culture
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l
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;
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l
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l
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;
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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